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An In-depth Whitepaper on the Core Physical and Chemical Properties of Propyl Acetate for

Researchers, Scientists, and Drug Development Professionals.

Propyl acetate, also known as n-propyl acetate, is an organic ester with the chemical formula

C₅H₁₀O₂.[1] It is a colorless liquid with a characteristic fruity odor, often described as pear-like.

[1][2][3] This solvent finds widespread use in various industries, including coatings, printing

inks, cosmetics, and pharmaceuticals, owing to its excellent solvency for a wide range of

organic compounds and resins.[3][4] For researchers, particularly in drug development and

formulation, a thorough understanding of its physical and chemical properties is paramount for

its effective and safe application. This technical guide provides a detailed overview of the core

properties of propyl acetate, experimental protocols for their determination, and key safety

information.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of propyl acetate are summarized in

the tables below, providing a quick reference for laboratory use.
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₂ [1][4]

Molecular Weight 102.13 g/mol [1][3][4]

Appearance Clear, colorless liquid [1][4]

Odor Mild, fruity (pear-like) [1][2][3]

Boiling Point 101.4 - 102 °C [3][4][5]

Melting Point -95 °C [3][5]

Density 0.88 - 0.891 g/cm³ at 20°C [3][4][5]

Solubility in Water
Limited (approx. 1.6 - 2 g/100

mL at 16-20°C)
[6]

Solubility in Organic Solvents

Miscible with most common

organic solvents (alcohols,

ketones, esters)

[2][4]

Vapor Pressure 25 - 35.9 mmHg at 20-25°C [1][6]

Refractive Index (n²⁰/D) ~1.384 [2]
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Property Value/Information Reference(s)

CAS Number 109-60-4 [2]

IUPAC Name Propyl acetate [1]

Synonyms
n-Propyl acetate, 1-propyl

acetate, Propyl ethanoate
[3]

Flash Point 12.8 - 14 °C (Closed Cup) [2][4][5]

Autoignition Temperature ~380 - 430 °C [5][7]

Explosive Limits in Air
Lower: ~1.7 - 2.0% (v/v),

Upper: ~8.0% (v/v)
[5]

Stability
Stable under normal

conditions.
[5][8]

Reactivity

Reacts with strong oxidants,

strong acids, and strong

bases.

[2][8]

Incompatibilities Strong oxidizing agents. [8][9]

Hazardous Decomposition

Products

Carbon monoxide and carbon

dioxide upon combustion.
[5][8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of propyl acetate.
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Spectroscopy Key Peaks and Information Reference(s)

¹H NMR

Expect four distinct signals

corresponding to the different

proton environments.

[10]

¹³C NMR

Expect five distinct signals

corresponding to the five

different carbon environments.

[10][11]

Infrared (IR)

A strong, sharp C=O stretching

vibration peak around 1745

cm⁻¹ is characteristic of the

ester functional group. A C-O

stretching vibration is observed

around 1238 cm⁻¹.

[10]

Mass Spectrometry (MS)

The molecular ion peak (M⁺) at

m/z 102 may not be prominent.

The base peak is often

observed at m/z 43, which can

be attributed to the [CH₃C=O]⁺

fragment.

[10]

Experimental Protocols
Detailed methodologies for determining key physical and chemical properties of propyl acetate
are provided below. These protocols are intended as a guide and may need to be adapted

based on available equipment and specific research requirements.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of small quantities of liquid.
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Apparatus Setup Heating and Observation Cooling and Measurement

Place a few mL of propyl acetate into a fusion tube. Invert a sealed capillary tube into the fusion tube. Attach the fusion tube to a thermometer. Suspend the assembly in a heating bath (e.g., Thiele tube). Heat the bath slowly and uniformly. Observe for a continuous stream of bubbles from the capillary. Record the temperature (T1) when bubbling is rapid. Remove heat and allow the bath to cool slowly. Observe the temperature at which the liquid enters the capillary tube. Record this temperature as the boiling point.

Click to download full resolution via product page

Boiling point determination workflow.

Procedure:

Place a small amount of propyl acetate into a fusion tube.

Invert a capillary tube, sealed at one end, and place it into the fusion tube with the open end

submerged in the liquid.

Attach the fusion tube to a thermometer.

Heat the apparatus slowly and uniformly in a heating bath.[12]

Observe the temperature at which a rapid and continuous stream of bubbles emerges from

the capillary tube.[12]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[13]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific volume used for precise density measurements.
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Weigh a clean, dry pycnometer (m1).

Fill the pycnometer with propyl acetate.

Ensure the temperature of the liquid is controlled.

Weigh the filled pycnometer (m2).

Calculate the density: ρ = (m2 - m1) / V

Determine the volume of the pycnometer (V) using a reference liquid (e.g., water).

Click to download full resolution via product page

Density determination workflow.

Procedure:

Carefully clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer.

Fill the pycnometer with propyl acetate, ensuring no air bubbles are present.

Bring the pycnometer and its contents to the desired temperature (e.g., 20°C).

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the propyl acetate by the volume of the

pycnometer.[14]
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Determination of Solubility (Shake-Flask Method)
This method is used to determine the equilibrium solubility of a substance in a solvent.

Procedure:

Add an excess amount of propyl acetate to a known volume of the solvent (e.g., water) in a

sealed flask.

Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Allow the mixture to stand to separate the undissolved and dissolved phases.

Carefully extract a sample from the solvent phase, ensuring no undissolved propyl acetate
is included.

Analyze the concentration of propyl acetate in the solvent using a suitable analytical

technique, such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).[15]

Fischer Esterification: Synthesis of Propyl Acetate
Propyl acetate is commonly synthesized by the Fischer esterification of acetic acid and

propan-1-ol, using a strong acid catalyst such as sulfuric acid.[2][16]
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Fischer esterification workflow.

Procedure:

Combine 1-propanol and acetic acid in a round-bottom flask.

Slowly add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to reflux for a specified period to drive the reaction towards the products.

After cooling, the reaction mixture is typically washed with water and a weak base (e.g.,

sodium bicarbonate solution) to remove the acid catalyst and unreacted acetic acid.[16]

The organic layer is then dried and purified by distillation to obtain pure propyl acetate.[16]
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Hydrolysis of Propyl Acetate
As an ester, propyl acetate can undergo hydrolysis to yield acetic acid and propan-1-ol. This

reaction is typically catalyzed by an acid or a base.

Acid-Catalyzed Hydrolysis:

Reaction: CH₃COOCH₂CH₂CH₃ + H₂O ⇌ CH₃COOH + CH₃CH₂CH₂OH (in the presence of

H⁺)

Protocol: The rate of hydrolysis can be monitored by titrating the amount of acetic acid

produced over time. A known concentration of propyl acetate is reacted in an acidic

aqueous solution at a constant temperature. Aliquots are taken at regular intervals, and the

reaction is quenched (e.g., by cooling). The concentration of acetic acid is then determined

by titration with a standard solution of a strong base.[17]

Safety and Handling
Propyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.

Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames,

and other ignition sources.[5][18]

Inhalation: May cause drowsiness or dizziness. High vapor concentrations can be irritating to

the respiratory tract.[18]

Eye Contact: Causes serious eye irritation.[18]

Skin Contact: May cause skin irritation with prolonged contact.[18]

Handling: Use in a well-ventilated area. Wear protective gloves, safety glasses, and a lab

coat.[18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials.[5]
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This technical guide provides a comprehensive overview of the physical and chemical

properties of propyl acetate, along with practical experimental protocols and safety

information. This information is intended to support researchers and scientists in the safe and

effective use of this versatile solvent in their laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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